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Compound of Interest

Compound Name: Selenium-75

Cat. No.: B078453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the nuclear decay

properties of Selenium-75 (75Se), a commercially significant radioisotope with applications

spanning industrial radiography to scientific research. This document summarizes its

fundamental decay characteristics, emission spectra, and outlines the experimental

methodology used for their determination.

Core Decay Properties of Selenium-75
Selenium-75 is a radioactive isotope of selenium that decays via electron capture to a stable

isotope of arsenic, 75As.[1][2] This process involves the capture of an inner atomic electron by

a proton in the nucleus, transforming the proton into a neutron and resulting in the emission of

a neutrino. The decay is characterized by a well-defined half-life and a complex spectrum of

subsequent gamma and X-ray emissions as the daughter nucleus de-excites.

A summary of the primary decay properties of Selenium-75 is presented in the table below.
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Property Value

Half-life (T1/2) 119.78 days

Decay Mode Electron Capture (100%)

Q-value (EC) 863.6 keV

Parent Nuclide 75Se

Daughter Nuclide 75As (stable)

Emission Spectra of Selenium-75
The electron capture decay of Selenium-75 to Arsenic-75 results in the emission of a cascade

of gamma rays and internal conversion electrons as the daughter nucleus transitions to its

ground state. The most prominent gamma emissions are at 136.0 keV and 264.7 keV.[3] A

detailed breakdown of the principal gamma and electron emissions is provided in the following

tables.

Gamma Emissions
Energy (keV) Intensity (%)

66.05 1.11

96.74 3.42

121.12 17.20

136.00 58.25

198.61 1.48

264.66 58.90

279.54 24.99

303.92 1.32

400.66 11.47

Electron Emissions
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Energy (keV) Intensity (%)

14 6

85 3

124 2

Decay Scheme of Selenium-75
The decay of 75Se to 75As is a complex process involving transitions to several excited states

of the daughter nucleus. The following diagram illustrates the principal decay pathways.
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Simplified decay scheme of Selenium-75.

Experimental Determination of Decay Properties
The decay characteristics of Selenium-75 are primarily determined using gamma-ray

spectroscopy. This technique allows for the identification and quantification of the gamma rays

emitted during radioactive decay.

Experimental Protocol: Gamma-Ray Spectroscopy
A generalized workflow for the gamma-ray spectroscopic analysis of a 75Se source is outlined

below.
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Source Preparation: A calibrated 75Se source of known activity is prepared. The source is

typically encapsulated to ensure safety and prevent contamination.

Detector Setup and Calibration: A high-purity germanium (HPGe) detector, known for its

excellent energy resolution, is cooled to liquid nitrogen temperatures. The detector is then

energy and efficiency calibrated using standard radioactive sources with well-known gamma-

ray emissions covering the energy range of interest for 75Se.

Data Acquisition: The 75Se source is placed at a defined distance from the detector. The

gamma-ray spectrum is acquired for a predetermined duration to ensure sufficient statistical

accuracy. Background radiation is also measured separately to allow for its subtraction from

the sample spectrum.

Spectral Analysis: The acquired gamma-ray spectrum is analyzed to identify the photopeaks

corresponding to the gamma rays emitted by 75Se. The energy and net area (counts) of

each photopeak are determined.

Data Interpretation: The energies of the identified photopeaks are used to confirm the identity

of the radioisotope. The net area of each photopeak, corrected for the detector efficiency at

that energy, is used to determine the relative intensity of each gamma-ray emission. The

half-life can be determined by measuring the activity of the source over a period of time and

fitting the data to an exponential decay curve.

The following diagram illustrates the typical workflow for such an experiment.
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Experimental workflow for gamma-ray spectroscopy of Selenium-75.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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